
Comparison of different methods for
Promethium-147 synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Promethium-147

Cat. No.: B1221622 Get Quote

A Comparative Guide to the Synthesis of
Promethium-147
Promethium-147 (Pm-147), a beta-emitting lanthanide with a half-life of 2.62 years, is a

valuable isotope for various industrial and scientific applications, including nuclear batteries,

luminous paints, and thickness gauges. Due to the absence of stable promethium isotopes,

Pm-147 must be synthesized artificially. This guide provides a detailed comparison of the two

primary methods for its production: neutron activation of Neodymium-146 and extraction from

nuclear fission products. This document is intended for researchers, scientists, and

professionals in drug development who require a comprehensive understanding of Pm-147

synthesis.

Data Presentation: A Comparative Overview
The two principal methods for producing Promethium-147 are fundamentally different in their

approach, leading to variations in yield, purity, and the scale of production. The following table

summarizes the key quantitative parameters for each method.
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Parameter
Neutron Activation of
Neodymium-146

Extraction from Fission
Products

Target/Source Material
Highly enriched Neodymium-

146 oxide (¹⁴⁶Nd₂O₃)

Spent nuclear fuel (historically)

or waste streams from

Plutonium-238 production

(currently at ORNL)

Production Reaction ¹⁴⁶Nd(n,γ)¹⁴⁷Nd → ¹⁴⁷Pm + β⁻
¹²³⁵U(n,f) → ¹⁴⁷Pm + other

fission products

Typical Yield

~2.75 mCi/mg of enriched

¹⁴⁶Nd (after a ~24-day

irradiation cycle and 60-day

decay period in a high-flux

reactor like HFIR)[1][2]

Cumulative fission yield from

²³⁵U is ~2.25%[3]. Modern

extraction from Pu-238 waste

streams at ORNL yields

"hundreds of curies" per

batch[4].

Product Purity

High, with primary

radioisotopic impurities being

other promethium isotopes

(e.g., ¹⁴⁸ᵐPm, ¹⁴⁸ᵍPm) which

can be managed by controlling

irradiation and decay times.[1]

[5]

Purity is a significant challenge

due to the complex mixture of

fission products. Requires

extensive and complex

chemical separation processes

to remove other lanthanides

and actinides (e.g., curium).[4]

Specific Activity

Generally lower than that from

fission products, as the

product is diluted with any

unreacted target material.

However, high enrichment of

the target material can lead to

high specific activity.

Potentially very high, as the

promethium is carrier-free (not

isotopically diluted with a

stable element).

Key Advantages - Higher predictability and

control over the production

process.- Generates a cleaner

product with fewer challenging-

to-separate impurities.-

- Potential for large-scale

production by processing

existing nuclear waste.- Can

be a more cost-effective

source if the infrastructure for
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Suitable for smaller-scale, on-

demand production.

reprocessing is already in

place.

Key Disadvantages

- Requires a highly enriched

and expensive target material

(¹⁴⁶Nd).- Dependent on the

availability of high-flux nuclear

reactors.- Production capacity

is limited by the amount of

target material and irradiation

time.

- Involves handling highly

radioactive and complex

mixtures of fission products.-

The separation and purification

processes are complex and

costly.- Historically, processing

of spent nuclear fuel for this

purpose has been curtailed in

some regions due to economic

and waste-related concerns.[1]

Experimental Protocols
Neutron Activation of Neodymium-146
This method involves the irradiation of a stable isotope of neodymium, Neodymium-146, with

neutrons in a nuclear reactor. The resulting Neodymium-147 is radioactive and decays via beta

emission to Promethium-147.

a. Target Preparation:

Material: Highly enriched Neodymium-146 oxide (Nd₂O₃) is the preferred target material.

Enrichments of over 95% are typically used to maximize the production of ¹⁴⁷Nd and

minimize the formation of undesirable side products.[6]

Encapsulation: The Nd₂O₃ powder is encapsulated in a high-purity quartz ampoule. This

ampoule is then placed within an aluminum capsule, which is welded shut in an inert

atmosphere (e.g., helium) and leak-tested.[6]

b. Irradiation:

Facility: A high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak

Ridge National Laboratory (ORNL), is required to achieve a sufficient neutron flux for efficient

production.[1][2]
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Conditions: The encapsulated target is placed in a high thermal neutron flux region of the

reactor. A typical irradiation cycle can last for approximately 24 days.[1][2]

Nuclear Reaction: ¹⁴⁶Nd + n → ¹⁴⁷Nd

c. Post-Irradiation Processing and Decay:

Cooling: After irradiation, the target is removed from the reactor and allowed to "cool" for a

period. This allows for the decay of short-lived radioisotopes.

Decay of ¹⁴⁷Nd: The irradiated target is stored for a specific duration (e.g., 60 days) to allow

the ¹⁴⁷Nd (half-life of ~11 days) to decay into ¹⁴⁷Pm.[1][2]

Reaction: ¹⁴⁷Nd → ¹⁴⁷Pm + β⁻

d. Chemical Separation and Purification:

Dissolution: The irradiated target is dissolved in a suitable acid, typically hydrochloric acid

(HCl), to bring the neodymium and promethium into solution.[1]

Extraction and Ion-Exchange Chromatography: A multi-step chromatographic process is

employed to separate the microscopic quantities of promethium from the macroscopic

amounts of unreacted neodymium and other trace impurities.

Extraction Chromatography: An extraction resin is used to achieve the initial separation of

promethium from neodymium.[1][2]

Ion-Exchange Chromatography: Cation exchange resins are then used for further

purification. The separation is achieved by eluting the column with specific concentrations

of an eluent, such as HCl. The different affinities of the lanthanides for the resin allow for

their separation.[1][2]

Extraction from Fission Products
This method involves the chemical separation of Promethium-147 from the complex mixture of

isotopes present in spent nuclear fuel or other high-level liquid waste. The modern approach at

ORNL focuses on extracting Pm-147 from the waste stream generated during the production of

Plutonium-238.[4][7]
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a. Source Material:

The source material is the liquid waste remaining after the separation of Pu-238 from

irradiated Neptunium-237 targets. This waste contains a variety of fission products, including

a significant amount of Pm-147, as well as other lanthanides and actinides.[4][7]

b. Initial Separation:

Due to the high radioactivity of the waste, initial processing is conducted in heavily shielded

"hot cells".[4][7]

The primary goal of the initial separation is to isolate a fraction containing the trivalent

lanthanides and actinides from the bulk of the other fission products.[4]

c. Separation of Promethium from Other Lanthanides and Actinides:

This is the most challenging step of the process, as promethium shares very similar chemical

properties with other trivalent lanthanides and the minor actinides, particularly americium

(Am) and curium (Cm).

TALSPEAK Process (Trivalent Actinide Lanthanide Separation by Phosphorus-reagent

Extraction from Aqueous Komplexes): This is a solvent extraction process historically used at

ORNL. It utilizes an aqueous phase containing a complexing agent that preferentially binds

to actinides, keeping them in the aqueous phase, while the lanthanides are extracted into an

organic phase.[6][8][9]

Camphor-BTP Method: A more recent and efficient method involves the use of a ligand

called camphor-BTP (bis-triazinyl pyridine). This method reverses the separation, removing

the curium from the mixture and allowing for a more efficient subsequent purification of the

promethium.[7][10][11]

d. Final Purification:

Following the separation from other lanthanides and actinides, the promethium fraction

undergoes further purification steps, likely involving ion-exchange chromatography similar to

the method described for the neutron activation route, to achieve the desired level of purity.

[4][7]
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Caption: Workflow for the synthesis of Promethium-147 via neutron activation of Neodymium-

146.
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Caption: Workflow for the extraction of Promethium-147 from nuclear fission products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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